Cas no 1001-89-4 (2-Chloroheptane)

• Product Name: 2-Chloroheptane
• CAS No: 1001-89-4
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• MDL: MFCD00039353
• CID: 211158
• PubChem ID: 87565912
• Update Time: 2025-05-19

2-Chloroheptane Chemical and Physical Properties

Names and Identifiers

• Heptane, 2-chloro-
• 2-Heptyl Chloride
• Heptylchlorid
• 1-Chlorheptan
• 1-chloro-heptan
• 2-CHLOROHEPTANE
• heptane,1-chloro-
• (±)-heptane,2-chloro-
• (R.S)-2-chloro-heptane
• (R,S)-2-chloro-heptane
• Heptane,2-chloro-
• 1001-89-4
• MFCD00039353
• SCHEMBL1898465
• DTXSID80905206
• FT-0633225
• D89310
• AKOS009159114
• EINECS 213-683-7
• NS00042691
• InChI=1/C7H15Cl/c1-3-4-5-6-7(2)8/h7H,3-6H2,1-2H
• PTSLUOSUHFGQHV-UHFFFAOYSA-N
• BAA00189
• 2-Chloroheptane, AldrichCPR
• 2-Chloroheptane

• MDL： MFCD00039353
• Inchi： 1S/C7H15Cl/c1-3-4-5-6-7(2)8/h7H,3-6H2,1-2H3
• InChI Key： PTSLUOSUHFGQHV-UHFFFAOYSA-N
• SMILES： ClC(C)CCCCC

Computed Properties

• Exact Mass: 134.08600
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.864±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -69.5°C (estimate)
• Boiling Point: 146°C(lit.)
• Flash Point: 39.2±16.5 ºC,
• Refractive Index: 1.42954 (20 ºC)
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.19400
• Solubility: Not determined

2-Chloroheptane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Chloroheptane

2-Chloroheptane (CAS No. 1001-89-4): Properties, Applications, and Market Insights

2-Chloroheptane (CAS No. 1001-89-4) is a halogenated hydrocarbon widely used in organic synthesis and industrial applications. This colorless liquid belongs to the class of chloroalkanes, characterized by a chlorine atom attached to the second carbon of a seven-carbon chain. With the molecular formula C₇H₁₅Cl, it serves as a versatile intermediate in pharmaceutical, agrochemical, and specialty chemical manufacturing.

The compound's physical and chemical properties make it valuable for researchers and industries. It has a molecular weight of 134.65 g/mol, boiling point of approximately 160°C, and density of 0.88 g/cm³ at 20°C. These characteristics influence its behavior in various organic reactions, particularly in nucleophilic substitution processes where the chlorine atom acts as a good leaving group.

In recent years, 2-Chloroheptane applications have expanded due to growing interest in green chemistry and sustainable synthesis methods. Researchers are exploring its potential as a building block for bio-based materials and renewable chemicals, aligning with current environmental concerns and the push for eco-friendly alternatives in the chemical industry.

The synthesis of 2-Chloroheptane typically involves the chlorination of heptane or the addition of hydrogen chloride to 1-heptene. Modern production methods focus on improving yield and purity while minimizing environmental impact, reflecting the industry's shift toward sustainable chemical manufacturing practices.

From a commercial perspective, the 2-Chloroheptane market has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical sectors. The Asia-Pacific region has emerged as a significant consumer, driven by expanding chemical manufacturing capabilities and increasing research activities in organic chemistry.

Quality control measures for 2-Chloroheptane CAS 1001-89-4 include rigorous testing for purity, water content, and impurity profiles. Advanced analytical techniques such as gas chromatography and mass spectrometry ensure the compound meets the stringent requirements of various applications, especially in sensitive pharmaceutical syntheses.

Storage and handling of 2-Chloroheptane require standard precautions for organic solvents. Proper containment in sealed containers away from heat sources and oxidizing agents maintains product integrity and ensures safe laboratory or industrial use. These protocols align with global chemical safety standards and best practices.

Recent innovations in chloroalkane chemistry have opened new possibilities for 2-Chloroheptane derivatives. Researchers are investigating modified versions with improved reactivity profiles or reduced environmental persistence, addressing current concerns about chemical sustainability and biodegradability.

The future outlook for 2-Chloroheptane 1001-89-4 appears promising, with potential applications in emerging fields like advanced materials and energy storage. Its role as a precursor in synthesizing more complex organic compounds continues to drive demand across multiple industries.

For researchers and professionals seeking high purity 2-Chloroheptane, understanding the compound's specifications and potential impurities is crucial. Technical data sheets provide essential information about its characteristics, ensuring proper selection for specific applications in synthetic chemistry and material science.

Environmental considerations surrounding chlorinated hydrocarbons like 2-Chloroheptane have led to increased research into its environmental fate and biodegradation pathways. These studies contribute to developing more sustainable usage protocols and disposal methods in industrial settings.

In analytical chemistry, 2-Chloroheptane standard serves as a reference material for method development and instrument calibration. Its well-defined properties make it valuable for establishing analytical protocols in various chromatographic and spectroscopic techniques.

The global supply chain for 2-Chloroheptane CAS No. 1001-89-4 has adapted to meet changing market demands, with manufacturers implementing more efficient production processes and improved quality control measures. This evolution supports the compound's continued relevance in modern chemical applications.

Academic interest in 2-Chloroheptane structure-activity relationships has grown, particularly in understanding how its molecular features influence reactivity in different chemical environments. These fundamental studies contribute to broader knowledge in organic reaction mechanisms and molecular design.

As regulatory frameworks for chemical substances evolve worldwide, compliance documentation for 2-Chloroheptane has become more comprehensive. Manufacturers and users must stay informed about current regulations to ensure proper handling and application across different jurisdictions.

Technological advancements in chemical synthesis have improved the efficiency of 2-Chloroheptane production, reducing energy consumption and waste generation. These innovations align with the chemical industry's commitment to sustainable development goals and reduced environmental impact.

Looking ahead, interdisciplinary research may uncover novel applications for 2-Chloroheptane in fields such as nanotechnology or catalysis. Its well-characterized properties and established synthesis routes position it as a potentially valuable component in next-generation chemical technologies.